Cas no 67804-53-9 (2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 67804-53-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD08443629
• CID: 1076483
• PubChem ID: 9079182
• Update Time: 2025-11-02

2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Dioxo-1lambda*6*-isothiazolidin-2-yl)-phenylamine
• 1-(3-acetamidophenoxy)-3-< N1-(N4-phenylpiperazinyl)> propane
• AC1L1GNI
• AC1Q1L16
• ACETAMIDE, N-(3-(3-(4-PHENYL-1-PIPERAZINYL)PROPOXY)PHENYL)-
• BRN 4561509
• LS-10161
• N-(3-(3-(4-Phenyl-1-piperazinyl)propoxy)phenyl)acetamide
• N-{3-[3-(4-phenyl-1-piperazinyl)propoxy]phenyl}acetamide
• N-< 3-< 3-(4-phenyl-1-piperazinyl)propoxy> phenyl> acetamide
• N-< 3-Aminophenyl> -propansultam-(1,3)
• 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione
• 2-(3-aminophenyl)isothiazolidine 1,1-dioxide
• BBL030997
• G54803
• 2-(3-aminophenyl)-1??,2-thiazolidine-1,1-dione
• 2-(3-aminophenyl)isothiazolidine1,1-dioxide
• 67804-53-9
• STK801776
• 3-(1,1-dioxidoisothiazolidin-2-yl)aniline
• N-(3-Aminophenyl)-1,3-propanesultam
• EN300-39574
• SCHEMBL13745531
• AKOS000164201
• OTAVA-BB BB7020430656
• 3-(1,1-dioxido-1,2-thiazolidin-2-yl)aniline
• NS-02403
• 3-(1,1-dioxo-1,2-thiazolidin-2-yl)aniline
• MFCD08443629
• Z285921116
• F2148-0019

• MDL： MFCD08443629
• Inchi： InChI=1S/C9H12N2O2S/c10-8-3-1-4-9(7-8)11-5-2-6-14(11,12)13/h1,3-4,7H,2,5-6,10H2
• InChI Key： MACVOXCGYYWJRP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)N2CCCS2(=O)=O)N

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione

Comprehensive Overview of 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione (CAS No. 67804-53-9)

2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione (CAS No. 67804-53-9) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This compound belongs to the thiazolidine-dione family, which is widely studied for its unique chemical properties and biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its structural versatility and potential therapeutic benefits.

The molecular structure of 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione features a thiazolidine-1,1-dione core linked to an aminophenyl group. This configuration contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the amino group enhances its solubility in polar solvents, which is crucial for various industrial processes.

One of the most searched questions about 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione is its role in drug discovery. Recent studies highlight its potential as a building block for small-molecule therapeutics, particularly in targeting metabolic disorders and inflammatory conditions. The compound's ability to modulate specific biochemical pathways has garnered attention from pharmaceutical companies and academic researchers alike.

In addition to its pharmaceutical applications, 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione is also explored in material science. Its unique electronic properties make it a candidate for organic semiconductors and photovoltaic materials. With the growing demand for sustainable energy solutions, this compound is being investigated for its potential in next-generation solar cells and electronic devices.

The synthesis of 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations align with the industry's focus on green chemistry and sustainable production methods.

Market trends indicate a rising demand for thiazolidine-dione derivatives, driven by their diverse applications in healthcare and technology. Analysts project steady growth in the global market for such compounds, with 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione playing a notable role. Companies are investing in research to unlock its full potential, ensuring its relevance in future innovations.

Safety and handling of 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione follow standard laboratory protocols. While it is not classified as hazardous under current regulations, proper storage and handling are essential to maintain its integrity. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, 2-(3-aminophenyl)-1lambda6,2-thiazolidine-1,1-dione (CAS No. 67804-53-9) is a promising compound with wide-ranging applications. Its significance in drug development and material science underscores its value in modern research and industry. As scientific advancements continue, this molecule is expected to play an increasingly important role in addressing global challenges.